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Compound of Interest

Compound Name: ACT-1016-0707

Cat. No.: B15573050 Get Quote

Essential Safety and Handling Guide for ACT-1016-
0707
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

ACT-1016-0707, a potent and selective lysophosphatidic acid receptor subtype 1 (LPA1)

antagonist. Adherence to these procedures is essential to ensure a safe laboratory

environment.[1][2]

Physicochemical Properties
A summary of the key quantitative data for ACT-1016-0707 is presented below for easy

reference.
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Property Value

Molecular Weight 438.93 g/mol

Formula C19H23ClN4O4S

Appearance Solid

Purity 98.28%

IC50 3.1 nM for hLPAR1

Solubility DMSO: 88 mg/mL (200.48 mM)

Storage (Powder) -20°C

Storage (In solvent)
-80°C (use within 6 months), -20°C (use within 1

month)

(Data sourced from Probechem Biochemicals, Selleck Chemicals, and MedchemExpress).[1][2]

[3]

Personal Protective Equipment (PPE)
A full complement of personal protective equipment is mandatory when handling ACT-1016-
0707 to minimize exposure and ensure personal safety. The following PPE should be worn at

all times in the laboratory.

Recommended PPE Ensemble:
Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. It is advisable to wear

two pairs, with the outer pair covering the cuff of the lab coat.

Eye Protection: Safety glasses or chemical splash goggles must be worn to protect against

accidental splashes.

Body Protection: A lab coat or chemical-resistant coveralls should be worn. Ensure it is fully

buttoned.

Respiratory Protection: For operations that may generate dust or aerosols, a particulate

mask (e.g., N95) or a respirator should be used.
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Operational and Disposal Plans
Strict adherence to the following procedures for handling and disposal is crucial for maintaining

a safe working environment.

Handling Workflow Diagram
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Caption: Workflow for safe handling of ACT-1016-0707.
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Step-by-Step Handling Procedures:
Preparation:

Before handling, ensure you are wearing the appropriate personal protective equipment as

detailed above.

All handling of ACT-1016-0707 powder should be conducted in a certified chemical fume

hood to minimize inhalation risk.

Prepare all necessary equipment and solvents (e.g., DMSO) in the fume hood.[2]

Weighing and Dissolving:

Carefully weigh the required amount of the solid compound. Avoid creating dust.

To prepare a stock solution, dissolve the compound in a suitable solvent such as DMSO.

[2] For example, to create a working solution, a clarified DMSO stock solution can be

further diluted.[2]

Storage:

Store the solid compound at -20°C.[3]

Stock solutions should be stored at -80°C and used within six months, or at -20°C and

used within one month.[3]

Disposal Plan:
Chemical Waste: All solutions containing ACT-1016-0707 and any unused solid material

should be disposed of as hazardous chemical waste. Follow your institution's specific

guidelines for chemical waste disposal.

Contaminated Materials: Any materials that have come into contact with ACT-1016-0707,

such as pipette tips, gloves, and bench paper, should be considered contaminated. These

items must be disposed of in designated hazardous waste containers.
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Decontamination: After handling is complete, thoroughly decontaminate all surfaces and

equipment with an appropriate cleaning agent.

By following these guidelines, you can ensure the safe handling and disposal of ACT-1016-
0707 in your laboratory, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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